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Compound of Interest

Compound Name: Butylone

Cat. No.: B606430

Essential Safety and Handling Guide for Butylone

This guide provides critical safety and logistical information for the proper handling and
disposal of Butylone. This substance is intended for research use only and presents significant
health hazards. Adherence to these procedures is essential for ensuring laboratory safety,
minimizing exposure risk, and maintaining regulatory compliance.

Hazard Identification and Classification

Butylone (hydrochloride) is a hazardous chemical that requires careful handling. According to
safety data sheets, it is classified as:

Acutely Toxic (Oral): Toxic if swallowed.[1][2]

Skin Irritant: Causes skin irritation.[1]

Eye Irritant: Causes serious eye irritation.[1]

Respiratory Irritant: May cause respiratory irritation.[1]

Some preparations of Butylone are supplied in a methanol solution. These preparations carry
additional hazards, including:

o Highly Flammable Liquid and Vapor.[3]
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» Acutely Toxic (Dermal and Inhalation): Toxic in contact with skin and if inhaled.[3][4]

¢ Organ Toxicity: Causes damage to organs, specifically the central nervous system and visual
organs.[3][4]

Personal Protective Equipment (PPE)

The selection of appropriate personal protective equipment is the primary barrier to preventing
chemical exposure. All personnel must be trained in the proper use and removal of PPE.
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PPE Category

Item

Specification

Rationale

Eye Protection

Safety Goggles &
Face Shield

Tightly fitting, splash-
proof goggles
compliant with NIOSH
(US) or EN 166 (EU)
standards. A face
shield should be worn

over goggles.[4][5][6]

Protects against
splashes and
aerosols, which can
cause serious eye
irritation. The face
shield offers a
secondary layer of
protection for the

entire face.

Hand Protection

Chemical-Resistant

Gloves

Compatible chemical-
resistant gloves (e.g.,
Butyl rubber, Viton®,

or thick Nitrile rubber).

[4][7] Double gloving
is recommended.

Prevents skin contact,
as Butylone can
cause skin irritation
and some solutions
are toxic upon dermal
absorption.[1][3]
Always inspect gloves
for tears or holes

before use.

Body Protection

Laboratory Coat &
Apron

A fire-resistant lab
coat that fastens
completely. A
chemical-resistant
apron should be worn
over the lab coat
when handling

significant quantities.

Protects skin and
personal clothing from
contamination. An
apron provides an
additional barrier
against spills and

splashes.[5]

Respiratory Protection

Chemical Fume Hood

& Respirator

All handling of solid
Butylone or its
solutions must be
conducted in a
certified chemical
fume hood to
minimize inhalation

exposure.[5] For

Butylone may cause
respiratory irritation,
and its solutions can
be toxic if inhaled.[1]
[3] A fume hood is the
primary engineering

control to prevent this.
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emergencies like a
large spill, a NIOSH-
approved respirator
with organic vapor

cartridges is required.

[5]i8]

Occupational Exposure Limits

No specific occupational exposure limits have been established for Butylone itself. However,
for preparations in methanol, the exposure limits for methanol must be observed.

Component Limit Type Value Agency

Methanol PEL (8-hour TWA) 200 ppm (260 mg/m3) OSHA[3][4]
Methanol TLV (8-hour TWA) 200 ppm (262 mg/m3) ACGIH[3][4]
Methanol TLV (STEL) 250 ppm (328 mg/m3) ACGIH[3][4]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
STEL: Short-Term Exposure Limit.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Butylone is crucial for maintaining a safe laboratory
environment. The following workflow outlines the key steps from preparation to post-handling.

Pre-Handling and Preparation

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
entire procedure.

 Information Review: Review the Safety Data Sheet (SDS) for Butylone.[1][2][3]
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Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
current certification.

Gather Materials: Assemble all necessary chemicals, equipment, and PPE.

Don PPE: Put on all required PPE (lab coat, double gloves, and safety goggles) before
entering the designated handling area.

Handling Butylone (Inside a Chemical Fume Hood)

Weighing Solid Butylone: If using the solid form, carefully weigh the required amount inside
the fume hood. Use a draft shield to prevent the powder from becoming airborne. Handle
with care to avoid generating dust.

Preparing Solutions: If preparing a solution, add the solid Butylone to the solvent slowly. If
using a pre-made solution, handle the container with care to prevent splashes. Keep the
container tightly sealed when not in use.[1]

Experimental Use: Conduct all procedural steps within the fume hood. Keep the sash at the
lowest possible height that is practical for the work being performed.

Post-Handling and Decontamination

Decontaminate Surfaces: Upon completion of work, decontaminate all surfaces and
equipment within the fume hood using an appropriate solvent (e.g., 70% ethanol), followed
by a cleaning agent.

Properly Doff PPE: Remove PPE in the correct order to avoid self-contamination. First,
remove the outer gloves. Then, remove the face shield and goggles. Next, remove the lab
coat and apron. Finally, remove the inner gloves.

Hand Washing: Immediately wash hands thoroughly with soap and water after removing all
PPE.[2]

Disposal Plan

Proper disposal of Butylone and associated contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. Butylone may be considered
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a controlled substance in some regions, requiring adherence to specific regulations.[2]

Waste Segregation and Containerization

o Chemical Waste: All waste containing Butylone (e.g., excess solutions, reaction mixtures)
must be collected in a designated, sealed, and clearly labeled hazardous waste container.
Do not mix with other waste streams unless compatibility has been confirmed.

o Contaminated Solids: All disposables that have come into contact with Butylone, such as
pipette tips, weighing paper, and contaminated PPE (gloves, aprons), must be disposed of
as hazardous waste.[1] Place these items in a desighated, sealed waste bag or container.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous chemical waste.

Disposal Workflow

Disposal of chemical waste must be carried out in accordance with all local, regional, and
national regulations.[2]

o Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full
chemical name ("Butylone"), and the associated hazards.

o Storage: Store waste containers in a designated satellite accumulation area that is secure
and has secondary containment.

o Disposal Request: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste.

o Controlled Substance Disposal: If Butylone is regulated as a controlled substance at your
location, its disposal must be documented and handled by a DEA-registered reverse
distributor or according to equivalent national regulations.[9]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water and rinse
thoroughly.[1][2] Remove contaminated clothing.
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o Eye Contact: Rinse the opened eye for several minutes under running water. If symptoms

persist, consult a doctor.[1][2]

» Swallowing: Do not induce vomiting. Immediately call for medical help or a poison control
center.[1][2]

o Spill: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal. Ensure adequate ventilation. For large spills, evacuate the
area and contact your institution's EHS or emergency response team.

Safe Handling Workflow for Butylone
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Caption: Workflow for Safely Handling Butylone from Preparation to Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b606430?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/10393m.pdf
https://www.lgcstandards.com/medias/sys_master/root/h0d/hc9/11105592868894/new-SDS_CAY-9001826-1MG_ST-WB-MSDS-3201093-1-1-1/new-SDS-CAY-9001826-1MG-ST-WB-MSDS-3201093-1-1-1.PDF
https://cdn.caymanchem.com/cdn/msds/35016m.pdf
https://cdn.caymanchem.com/cdn/msds/16059m.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_1_cyclobutyl_butane_1_3_dione.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.benchchem.com/product/b606430#personal-protective-equipment-for-handling-butylone
https://www.benchchem.com/product/b606430#personal-protective-equipment-for-handling-butylone
https://www.benchchem.com/product/b606430#personal-protective-equipment-for-handling-butylone
https://www.benchchem.com/product/b606430#personal-protective-equipment-for-handling-butylone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606430?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

